{3,5-dichloro-4-[(3-fluorobenzyl)oxy]phenyl}methanol

• IUPAC Name: [3,5-dichloro-4-[(3-fluorophenyl)methoxy]phenyl]methanol
• InChI: InChI=1S/C14H11Cl2FO2/c15-12-5-10(7-18)6-13(16)14(12)19-8-9-2-1-3-11(17)4-9/h1-6,18H,7-8H2
• InChI Key: ZCAUYVFFDSLPOE-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)F)COC2=C(C=C(C=C2Cl)CO)Cl
• Molecular Formula: C14H11Cl2FO2
• Molecular Weight: 301.1 g/mol

Description

{3,5-dichloro-4-[(3-fluorobenzyl)oxy]phenyl}methanol is a chemical compound that has gained attention in the scientific community due to its potential applications in various fields. It is a white crystalline solid with a molecular formula of C15H12Cl2FNO2 and a molecular weight of 329.16 g/mol.

Scientific Research Applications

{3,5-dichloro-4-[(3-fluorobenzyl)oxy]phenyl}methanol has potential applications in various fields of scientific research. It has been studied for its anti-inflammatory, analgesic, and antipyretic properties. It has also been investigated for its potential use as a drug delivery system for various drugs due to its ability to form inclusion complexes with cyclodextrins. Additionally, it has been studied for its potential use as a corrosion inhibitor in various industries.

Mechanism of Action

The mechanism of action of {3,5-dichloro-4-[(3-fluorobenzyl)oxy]phenyl}methanol is not fully understood. However, it is believed to work by inhibiting the production of prostaglandins, which are involved in inflammation and pain. It may also work by inhibiting the activity of cyclooxygenase enzymes, which are involved in the production of prostaglandins.
Biochemical and Physiological Effects:
This compound has been shown to have anti-inflammatory, analgesic, and antipyretic effects in animal models. It has also been shown to have potential as a drug delivery system due to its ability to form inclusion complexes with cyclodextrins. Additionally, it has been studied for its potential use as a corrosion inhibitor in various industries.

Advantages and Limitations for Lab Experiments

The advantages of using {3,5-dichloro-4-[(3-fluorobenzyl)oxy]phenyl}methanol in lab experiments include its potential anti-inflammatory, analgesic, and antipyretic properties, as well as its potential use as a drug delivery system and corrosion inhibitor. However, the limitations of using this compound in lab experiments include its limited solubility in water and its potential toxicity.

Future Directions

There are several future directions for the study of {3,5-dichloro-4-[(3-fluorobenzyl)oxy]phenyl}methanol. One direction is to further investigate its anti-inflammatory, analgesic, and antipyretic properties in animal models and potentially in human clinical trials. Another direction is to continue exploring its potential use as a drug delivery system for various drugs. Additionally, further studies could be conducted to investigate its potential use as a corrosion inhibitor in various industries.

Synthesis Methods

The synthesis of {3,5-dichloro-4-[(3-fluorobenzyl)oxy]phenyl}methanol involves the reaction of 3,5-dichloro-4-hydroxybenzaldehyde with 3-fluorobenzyl alcohol in the presence of a catalyst such as p-toluenesulfonic acid. The reaction is carried out under reflux conditions for several hours, and the resulting product is then purified by recrystallization.